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Compound of Interest

Compound Name: Boc-D-Lys(Fmoc)-OH

Cat. No.: B558490 Get Quote

For researchers and scientists engaged in drug development and peptide synthesis, the proper

handling and disposal of specialized reagents like Boc-D-Lys(Fmoc)-OH is a critical

component of laboratory safety and regulatory compliance. While Boc-D-Lys(Fmoc)-OH is not

classified as a hazardous substance, adherence to established protocols for chemical waste

management is essential to maintain a safe working environment and prevent environmental

contamination. This guide provides a procedural overview for the proper disposal of Boc-D-
Lys(Fmoc)-OH, ensuring the safety of laboratory personnel and adherence to institutional

guidelines.

Chemical and Physical Properties
A summary of the key quantitative data for Boc-D-Lys(Fmoc)-OH is presented below. This

information is essential for its safe handling and storage.
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Property Value

Molecular Formula C₂₆H₃₂N₂O₆

Molecular Weight 468.54 g/mol [1]

Appearance White powder or crystals[2]

Melting Point 128-131 °C

Storage Temperature 2-8°C

Solubility
Slightly soluble in water. Soluble in various

organic solvents.[3]

GHS Hazard Classification Not a hazardous substance or mixture[4]

Standard Operating Procedure for Disposal
The disposal of Boc-D-Lys(Fmoc)-OH should align with standard laboratory procedures for

non-hazardous chemical waste. The following steps provide a clear and actionable plan for its

disposal.

Step 1: Personal Protective Equipment (PPE)
Before handling Boc-D-Lys(Fmoc)-OH for disposal, ensure that appropriate personal

protective equipment is worn. This includes:

Standard laboratory coat

Safety glasses or goggles

Nitrile gloves

Step 2: Waste Identification and Segregation
Designate a Waste Container: Use a clearly labeled, sealable container for the accumulation

of solid Boc-D-Lys(Fmoc)-OH waste. The container should be made of a material

compatible with the chemical (e.g., a high-density polyethylene (HDPE) bottle or a glass jar).
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Labeling: The waste container must be labeled with the full chemical name: "Boc-D-
Lys(Fmoc)-OH". Avoid using abbreviations. The label should also include the date of initial

waste accumulation.

Segregation: Do not mix Boc-D-Lys(Fmoc)-OH with other chemical waste streams unless

specifically permitted by your institution's hazardous waste management plan. Keep it

segregated from hazardous wastes such as solvents, heavy metals, or reactive chemicals.

Step 3: Accumulation and Storage of Waste
Collection: Carefully transfer the solid Boc-D-Lys(Fmoc)-OH waste into the designated

waste container. This includes any residual powder from weighing boats or contaminated

filter paper.

Container Management: Keep the waste container sealed when not in use to prevent

accidental spills or contamination.

Storage Location: Store the waste container in a designated, well-ventilated waste

accumulation area within the laboratory, away from heat sources and direct sunlight.

Step 4: Final Disposal
Consult Institutional Guidelines: Always refer to your institution's specific guidelines for

chemical waste disposal. These procedures are designed to comply with local, state, and

federal regulations.

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department to schedule a pickup for the non-hazardous chemical waste. Do not dispose of

Boc-D-Lys(Fmoc)-OH in the regular trash or down the sanitary sewer.

Documentation: Complete any required waste disposal forms or logs as mandated by your

institution.

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Boc-D-Lys(Fmoc)-OH.
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Caption: Disposal workflow for Boc-D-Lys(Fmoc)-OH.
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By adhering to these procedures, researchers can ensure the safe and compliant disposal of

Boc-D-Lys(Fmoc)-OH, contributing to a secure and environmentally responsible laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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